2-Chloro-3-ethylquinoline
Overview
Description
2-Chloro-3-ethylquinoline is an organic compound with the empirical formula C11H10ClN and a molecular weight of 191.66 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCc1cc2ccccc2nc1Cl
. This indicates that the molecule consists of a quinoline core with a chlorine atom at the 2-position and an ethyl group at the 3-position . Physical And Chemical Properties Analysis
This compound is a solid substance . Additional physical and chemical properties such as melting point, boiling point, solubility, and stability were not found in the search results.Relevant Papers One relevant paper titled “Syntheses of quinolines and their derivatives from α,β-unsaturated aldehydes” discusses the synthesis of quinoline derivatives . Another paper titled “Design, synthesis and pharmacological evaluation of novel 2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives” could provide insights into the synthesis and potential applications of compounds similar to this compound . Further analysis of these papers could provide more detailed information.
Scientific Research Applications
Synthesis and Chemical Behavior
- 2-Chloro-3-ethylquinoline has been utilized in the synthesis of various quinoline ring systems, playing a significant role in constructing fused or binary heterocyclic systems. Its applications span from biological evaluation to synthetic applications in organic chemistry (Hamama et al., 2018).
- The compound has been involved in the synthesis of Schiff bases derived from 3-Amino-2H-pyrano[2,3-b]quinolin-2-ones, which have shown antifungal activities (Rajendran & Karvembu, 2002).
Biological and Pharmaceutical Applications
- Quinoline-3-carboxylates, including those derived from this compound, have been investigated for their antibacterial properties against strains such as Bacillus subtilis and Vibrio cholera (Krishnakumar et al., 2012).
- Another study explored the chemical behavior of 3-(nitroacetyl)-1-ethyl-4-hydroxyquinolin-2(1H)-one, a derivative of this compound, to synthesize various heterocyclic systems, demonstrating its versatility in organic and medicinal chemistry (Ibrahim et al., 2012).
- Derivatives of this compound, such as quinazolinyl acetamides, have been synthesized and evaluated for analgesic and anti-inflammatory activities, highlighting the compound's potential in developing new pharmaceutical agents (Alagarsamy et al., 2015).
Green Chemistry and Eco-friendly Synthesis
- There is a growing interest in developing eco-friendly and sustainable synthesis methods involving this compound. An example is the efficient synthesis of quinolinyl alkenes via Knoevenagel condensation, using environmentally benign solvents (Siddiqui & Khan, 2014).
Mechanism of Action
Target of Action
Quinoline derivatives, such as chloroquine, are known to target heme polymerase in malarial trophozoites
Mode of Action
This leads to the accumulation of toxic heme, killing the parasite . It’s possible that 2-Chloro-3-ethylquinoline may have a similar mode of action, but further studies are required to confirm this.
Biochemical Pathways
For instance, chloroquine is known to interfere with the heme detoxification pathway in malarial parasites
Result of Action
Some quinoline derivatives have been reported to exhibit antitumor activities . They may exert their effects by up-regulating pro-apoptotic proteins, down-regulating anti-apoptotic proteins, and activating caspases, leading to apoptosis
Action Environment
It’s known that environmental factors can influence the action of various compounds through mechanisms such as epigenetic modifications
properties
IUPAC Name |
2-chloro-3-ethylquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN/c1-2-8-7-9-5-3-4-6-10(9)13-11(8)12/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODDHGXTAMHZHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=CC=CC=C2N=C1Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60360157 | |
Record name | 2-chloro-3-ethylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60360157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24797351 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
67525-28-4 | |
Record name | 2-chloro-3-ethylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60360157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 67525-28-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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